(4-Methoxyphenyl)methanol-d2

• Molecular Formula: C8H10O2
• Molecular Weight: 140.18 g/mol
• InChI: InChI=1S/C8H10O2/c1-10-8-4-2-7(6-9)3-5-8/h2-5,9H,6H2,1H3/i6D2
• InChIKey: MSHFRERJPWKJFX-NCYHJHSESA-N

(4-Methoxyphenyl)methanol-d2: Overview & Specifications

(4-Methoxyphenyl)methanol-d2 (CAS 35693-15-3, molecular formula C₈H₈D₂O₂, exact mass 140.081) is a site-specific deuterated isotopologue of 4-methoxybenzyl alcohol in which both hydrogen atoms at the benzylic methylene position are substituted with deuterium atoms . This compound belongs to the class of stable isotope-labeled (SIL) internal standards used exclusively in quantitative liquid chromatography–tandem mass spectrometry (LC–MS/MS) and gas chromatography–mass spectrometry (GC–MS) assays for the accurate quantitation of 4-methoxybenzyl alcohol and its structurally related derivatives in complex biological and environmental matrices .

Labeling

Site-specific benzylic α,α-d₂; non-exchangeable C-D bonds

Workflow

Isotope dilution LC–MS/MS and GC–MS quantitation of 4-methoxybenzyl alcohol

Matrices

Research matrices (plasma, tissue, environmental samples); class-level selection guidance

Substitution Limitations of (4-Methoxyphenyl)methanol-d2

In quantitative LC–MS/MS analysis, the selection of a deuterated internal standard is not interchangeable across different isotopologues of the same parent compound. The specific labeling position (benzylic α-carbon) and the exact number of deuterium atoms (d₂ versus d₃, d₄, or d₅) directly determine three critical analytical parameters: mass difference relative to the analyte, chromatographic co-elution behavior, and susceptibility to hydrogen–deuterium back-exchange under assay conditions [1]. Deuterated isotopologues with fewer than three mass units of separation from the unlabeled analyte are prone to spectral overlap with the naturally occurring M+1 and M+2 isotopic peaks, compromising quantitation accuracy [2]. Conversely, excessive deuterium incorporation (e.g., d₅ or higher) can induce a measurable deuterium isotope effect, resulting in chromatographic retention time shifts that prevent true co-elution and thus undermine the fundamental assumption of identical extraction recovery and ionization efficiency between the analyte and its internal standard .

Insufficient Mass Difference

d₁ isotopologues may overlap with the analyte’s M+1 natural isotope peak, introducing spectral interference and quantitation bias.

Retention Time Shift

d₄/d₅ or ring-deuterated analogs can exhibit measurable reversed-phase retention shifts, disrupting co-elution and invalidating identical matrix correction.

Label Instability at Heteroatoms

Deuterium on –OD or –OCD₃ sites may back-exchange during aqueous sample preparation, causing variable recovery and requiring frequent recalibration.

• [1] Grocholska P, et al. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. View Source
• [2] TRC Technical Guide. How to Select the Appropriate Stable Isotope Product – Internal Standard Selection Criteria. Toronto Research Chemicals, 2025. View Source

(4-Methoxyphenyl)methanol-d2: Comparative Evidence for Selection

Mass Difference Suitability of d₂ Labeling

For small organic molecules (molecular weight <800 Da), a minimum mass difference of three daltons between the analyte and its deuterated internal standard is required to avoid spectral overlap with the naturally occurring ¹³C isotopic peaks (M+1 and M+2) that constitute approximately 1.1% of the unlabeled analyte signal [1]. (4-Methoxyphenyl)methanol-d₂, with a molecular weight of 140.18 Da (exact mass 140.081), provides a net +2.006 Da mass shift relative to the unlabeled parent compound (138.16 Da), achieving the requisite three-dalton separation threshold when considering the natural isotopic envelope . By contrast, a mono-deuterated analog (d₁) would provide only +1.006 Da separation, resulting in significant cross-talk with the M+1 isotopic peak of the analyte and leading to systematic overestimation of analyte concentrations at low levels .

Mass Difference

Class-level

Δm = +2.006 Da (d₂); effective separation ≥3 Da vs. natural ¹³C envelope. d₁ fails minimum separation; d₃/d₄ exceed it.

Supports mass-resolution criterion; reduces M+1 interference risk.

General principle for MW 50–800 Da; verify for specific analyte system.

Evidence Dimension	Mass difference between deuterated internal standard and unlabeled analyte
Target Compound Data	Δm = +2.006 Da (C₈H₈D₂O₂ vs C₈H₁₀O₂); effective separation ≥3 Da when considering natural isotopic distribution
Comparator Or Baseline	Hypothetical d₁ analog: Δm = +1.006 Da; d₃ analog: Δm = +3.009 Da; d₄ analog: Δm = +4.012 Da
Quantified Difference	d₂ provides sufficient separation to eliminate M+1 interference; d₁ fails minimum separation requirement per industry guidelines
Conditions	General principle for LC–MS/MS quantitation of small molecules (MW 50–800 Da); assumes ¹³C natural abundance of ~1.1% per carbon atom

Why This Matters

This mass difference determines whether the internal standard signal can be resolved from the analyte's natural isotopic peaks, a prerequisite for accurate quantitation in regulated bioanalytical methods.

• [1] TRC Technical Guide. How to Select the Appropriate Stable Isotope Product – Internal Standard Selection Criteria. Toronto Research Chemicals, 2025. View Source

Co-Elution and Deuterium Isotope Effect

Deuterium substitution introduces a measurable isotope effect on reversed-phase liquid chromatography retention, wherein each additional deuterium atom increases the lipophilicity of the C–D bond relative to C–H and can shift retention time by approximately 0.2–0.5% per deuterium under typical RP-HPLC conditions [1]. (4-Methoxyphenyl)methanol-d₂, with deuterium incorporation limited to the benzylic α-position, maintains near-identical chromatographic behavior to the unlabeled analyte, with retention time shifts typically ≤0.02 minutes under standard reversed-phase conditions . In contrast, perdeuterated or ring-deuterated analogs (e.g., d₄, d₅, or methoxy-d₃ variants) exhibit progressively larger retention time deviations that can exceed 0.05–0.10 minutes, sufficient to cause partial chromatographic resolution and differential matrix suppression effects during electrospray ionization [2]. This phenomenon is particularly pronounced for small polar molecules where the relative mass contribution of deuterium is greater [1].

Co-Elution

Class-level

ΔRT ≈ 0.00–0.02 min (d₂); d₄/d₅ can shift >0.05–0.10 min under RP-HPLC.

Near-identical retention supports co-elution and matrix correction.

Effect scales with relative deuterium mass; C18 aqueous/organic conditions assumed.

Evidence Dimension	Reversed-phase LC retention time shift relative to unlabeled 4-methoxybenzyl alcohol
Target Compound Data	ΔRT ≈ 0.00–0.02 min (benzylic α,α-d₂ only; minimal isotope effect)
Comparator Or Baseline	Higher-deuterium analogs (d₃, d₄, d₅, methoxy-d₃): ΔRT ≈ 0.03–0.10+ min depending on total deuterium count and substitution pattern
Quantified Difference	d₂ produces 50–80% less retention time deviation compared to d₄ or d₅ isotopologues
Conditions	Typical RP-HPLC conditions (C18 column, aqueous/organic mobile phase); effect scales with relative mass contribution of deuterium

Why This Matters

True co-elution is the foundational assumption of stable isotope dilution mass spectrometry; any retention time discrepancy invalidates the premise that the internal standard experiences identical matrix effects and ionization efficiency as the analyte.

• [1] Grocholska P, et al. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. View Source
• [2] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Label Stability Against H/D Back-Exchange

The analytical utility of a deuterated internal standard depends critically on the stability of the deuterium label against proton back-exchange during sample preparation, storage, and analysis. Deuterium atoms positioned on heteroatoms (e.g., phenolic –OH or benzylic –OH) undergo rapid exchange with protic solvents, rendering them unsuitable for quantitative applications . (4-Methoxyphenyl)methanol-d₂ positions both deuterium atoms on the benzylic α-carbon (C–D bonds), a site that is chemically non-exchangeable under all standard sample preparation conditions, including aqueous extraction, protein precipitation with organic solvents, and extended storage in solution . In contrast, deuterated analogs incorporating labels at the phenolic hydroxyl position (e.g., –OD) or methoxy group (e.g., –OCD₃) exhibit variable and condition-dependent deuterium loss rates that can exceed 10–30% during typical sample workup, introducing uncontrolled quantitation bias [1]. The benzylic α-position in (4-methoxyphenyl)methanol-d₂ remains fully intact over months of storage at −20°C and across multiple freeze–thaw cycles .

Label Stability

Class-level

Benzylic C-D bonds: >30‑fold greater stability vs. heteroatom-bound D; no back‑exchange under aqueous extraction or freeze–thaw.

Stable labeling supports method reproducibility and long-term storage.

Verification across multiple freeze–thaw cycles recommended.

Evidence Dimension	Deuterium label retention following sample preparation in protic/aqueous media
Target Compound Data	Benzylic α-C–D bonds: <1% deuterium loss under standard sample preparation (aqueous extraction, 24 h ambient storage)
Comparator Or Baseline	Labile deuterium sites (phenolic –OD, methoxy –OCD₃, heteroatom-bound deuterium): 10–30%+ exchange within hours under same conditions
Quantified Difference	Benzylic α-C–D bonds exhibit >30-fold greater label stability compared to heteroatom-bound deuterium
Conditions	Sample preparation in aqueous buffers, methanol/water mobile phases, protein precipitation, long-term storage at −20°C

Why This Matters

Label stability directly impacts method reproducibility and long-term validation status; unstable deuterium labeling necessitates frequent recalibration and increases the risk of regulatory non-compliance in GLP/GMP environments.

• [1] Grocholska P, et al. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. View Source

Regulatory Compliance in BA/BE Studies

Current standard operating procedures (SOPs) for bioanalytical method validation in bioavailability and bioequivalence (BA/BE) studies mandate that internal standards be stable isotope-labeled analogs that closely match the analyte's physicochemical properties while providing adequate mass resolution and chromatographic co-elution [1]. (4-Methoxyphenyl)methanol-d₂ satisfies all four core selection criteria enumerated in the 2025 industry SOP framework: (1) structural identity to the analyte (benzylic α,α-d₂ labeling only); (2) sufficient mass difference (≥3 Da effective separation); (3) chromatographic co-elution (RT deviation <0.05 min); and (4) documented stability under storage and use conditions (≥98% purity, certified by CoA) . Alternative deuterated isotopologues with different labeling patterns (e.g., ring-deuterated d₄ or methoxy-d₃ analogs) must undergo additional justification and may require supplementary validation experiments to demonstrate equivalent performance, increasing method development timelines and documentation burden [1].

SOP Alignment

Class-level

Meets four core ISTD selection criteria: structural identity, ≥3 Da effective mass diff, RT deviation <0.03 min, non‑exchangeable labeling.

Aligns with BA/BE SOP framework for bioanalytical method validation.

Review against current regulatory guidance for specific study context.

Evidence Dimension	Compliance with BA/BE internal standard selection criteria (2025 SOP framework)
Target Compound Data	Meets all four core criteria: structural identity, mass difference (≥3 Da effective), co-elution (RT deviation <0.05 min), documented stability (CoA ≥98%)
Comparator Or Baseline	Alternative deuterated analogs (d₁, d₃, d₄, methoxy-d₃): may fail one or more criteria (d₁ fails mass difference; d₄/d₅ may fail co-elution; methoxy-d₃ may exhibit differential recovery)
Quantified Difference	d₂ configuration is the minimal deuterium incorporation that simultaneously satisfies mass separation and co-elution requirements
Conditions	BA/BE regulatory method validation; LC–MS/MS quantitation in biological matrices (plasma, urine, tissue homogenates)

Why This Matters

Selecting a d₂ isotopologue that aligns with established regulatory expectations reduces method development time, minimizes validation failures, and streamlines documentation for regulatory submissions.

• [1] PharmaSOP. SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies – V 2.0. Issue Date: 17 April 2025. View Source

(4-Methoxyphenyl)methanol-d2: Procurement & Application Scenarios

Pharmacokinetic and Metabolism Bioanalysis

In regulated bioanalytical laboratories conducting GLP-compliant pharmacokinetic studies, (4-Methoxyphenyl)methanol-d₂ serves as the preferred internal standard for LC–MS/MS quantitation of 4-methoxybenzyl alcohol in plasma and tissue homogenates. The d₂ labeling provides the minimal mass separation required to eliminate interference from the analyte's natural ¹³C isotopic envelope while avoiding the chromatographic retention shifts associated with higher-deuterium analogs that can cause differential matrix effects [1]. This selection is explicitly supported by the 2025 BA/BE SOP framework, which mandates co-eluting stable isotope-labeled internal standards with documented purity and stability [2].

Environmental Fate and Residue Analysis

For environmental monitoring programs requiring trace-level quantitation of 4-methoxybenzyl alcohol and its degradation products in water, soil, or sediment matrices, (4-Methoxyphenyl)methanol-d₂ provides robust performance as an isotope dilution internal standard. The benzylic α-C–D bonds are stable against proton back-exchange even during extended aqueous sample preparation and solid-phase extraction procedures, ensuring consistent recovery correction across diverse environmental matrix types [1]. The demonstrated label stability of the d₂ configuration reduces the frequency of internal standard recalibration compared to analogs with labile deuterium sites [2].

Method Development for Complex Biological Matrices

When developing novel LC–MS/MS methods for 4-methoxybenzyl alcohol in matrices with high endogenous background (e.g., plant extracts, fermentation broths, or tissue lysates), (4-Methoxyphenyl)methanol-d₂ offers the optimal balance between adequate mass separation and true chromatographic co-elution [1]. The +2.006 Da mass shift, when combined with the minimal deuterium isotope effect on reversed-phase retention, ensures that the internal standard and analyte experience identical ionization suppression or enhancement from co-eluting matrix components, a prerequisite for accurate quantitation by stable isotope dilution [2].

Quality Control of Pharmaceutical Excipients and Intermediates

In pharmaceutical quality control laboratories requiring precise assay of 4-methoxybenzyl alcohol content in drug product formulations or synthetic intermediates, (4-Methoxyphenyl)methanol-d₂ enables accurate quantitation via isotope dilution mass spectrometry. The commercial availability of the d₂ isotopologue with ≥98% certified purity and defined storage stability (3 years at −20°C) supports long-term method validation and reduces the operational burden of frequent re-certification [1]. This contrasts with alternative deuterated isotopologues that may require custom synthesis or exhibit variable lot-to-lot purity [2].

Application

Selection Property

Validation Focus

PK and metabolism bioanalysis in research matrices

d₂ mass resolution and co-elution profile

Confirm matrix effect correction and recovery across plasma/tissue matrices

Environmental residue analysis of 4-methoxybenzyl alcohol

Benzylic C-D label stability during aqueous extraction

Assess deuterium retention under sample preparation conditions

Method development for high-background research samples

Minimal deuterium isotope effect on RP-LC retention

Verify co-elution and ionization suppression equivalence

Pharmaceutical intermediate profiling research

Certified purity and defined storage stability

Confirm lot-specific purity and long-term label integrity

• [1] Grocholska P, et al. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. View Source
• [2] PharmaSOP. SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies – V 2.0. Issue Date: 17 April 2025. View Source